Cas no 1824384-81-7 ()

• CAS No: 1824384-81-7
• MF: C₅H₉BrS₂
• MW: 213.15895819664
• CID: 6647979
• PubChem ID: 12081001
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H9BrS2/c1-4-3-7-5(2-6)8-4/h4-5H,2-3H2,1H3
• InChI Key： NCWBBBOLKJOTCN-UHFFFAOYSA-N
• SMILES： BrCC1SCC(C)S1

Computed Properties

• Exact Mass: 211.93291g/mol
• Monoisotopic Mass: 211.93291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,3-dithiolanes